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Abstract
Trietazine, a selective chlorotriazine herbicide, is recognized for its efficacy in controlling a

range of annual grasses and broad-leaved weeds. This technical guide provides a

comprehensive overview of the chemical and physical properties of Trietazine, its synthesis,

and its mechanism of action. Detailed experimental protocols for the determination of its key

physicochemical properties and for the assessment of its biological activity are presented to

support research and development activities. This document is intended to serve as a valuable

resource for professionals in the fields of agrochemical research, environmental science, and

drug development.

Chemical Identity and Structure
Trietazine is chemically known as 6-chloro-N,N,N'-triethyl-1,3,5-triazine-2,4-diamine.[1] Its

structure consists of a triazine ring substituted with a chlorine atom, a diethylamino group, and

an ethylamino group.
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Step 1: First Substitution

Step 2: Second Substitution Purification

Cyanuric Chloride Reaction at 0-5 °C

Diethylamine

2,4-dichloro-6-(diethylamino)-
1,3,5-triazine

Reaction at room temperatureEthylamine Crude Trietazine Recrystallization Pure Trietazine

Start Prepare supersaturated solution
of Trietazine in water at T > 20°C

Equilibrate at 20°C
with stirring

Centrifuge to
remove undissolved solid

Analyze supernatant for
Trietazine concentration (e.g., HPLC) End

Start Dissolve Trietazine in a
suitable solvent (e.g., water/methanol)

Titrate with a standard solution
of a strong acid (e.g., HCl)

Record pH after
each addition of titrant Plot pH vs. volume of titrant Determine pKa from the

half-equivalence point End
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Start Culture Lemna minor Prepare test solutions of
Trietazine at various concentrations

Expose Lemna minor to
test solutions for 7 days

Measure endpoints:
- Frond number

- Biomass (dry weight)
Calculate EC50 values End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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